Cas no 1261683-90-2 (2-(bromomethyl)-1-methyl-3-(trifluoromethyl)benzene)

• Product Name: 2-(bromomethyl)-1-methyl-3-(trifluoromethyl)benzene
• CAS No: 1261683-90-2
• MF: C₉H₈BrF₃
• MW: 253.059032440186
• MDL: MFCD18399879
• CID: 4565768
• PubChem ID: 72699103
• Update Time: 2025-06-07

2-(bromomethyl)-1-methyl-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-6-TRIFLUOROMETHYLBENZYL BROMIDE
• 2-(BROMOMETHYL)-1-METHYL-3-(TRIFLUOROMETHYL)BENZENE
• 2-METHYL-6-(TRIFLUOROMETHYL)BENZYL BROMIDE
• CL9187
• Benzene, 2-(bromomethyl)-1-methyl-3-(trifluoromethyl)-
• SCHEMBL25372761
• BS-42724
• MFCD18399879
• 1261683-90-2
• 2-(bromomethyl)-1-methyl-3-(trifluoromethyl)benzene

• MDL： MFCD18399879
• Inchi： 1S/C9H8BrF3/c1-6-3-2-4-8(7(6)5-10)9(11,12)13/h2-4H,5H2,1H3
• InChI Key： NAGHWPKWNMHIOT-UHFFFAOYSA-N
• SMILES： BrCC1C(C)=CC=CC=1C(F)(F)F

Computed Properties

• Exact Mass: g/mol
• Monoisotopic Mass: g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0
• Molecular Weight: g/mol

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 210.8±35.0 °C at 760 mmHg
• Flash Point: 93.4±21.8 °C
• Vapor Pressure: 0.3±0.4 mmHg at 25°C

2-(bromomethyl)-1-methyl-3-(trifluoromethyl)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-(bromomethyl)-1-methyl-3-(trifluoromethyl)benzene

Introduction to 2-(Bromomethyl)-1-methyl-3-(trifluoromethyl)benzene (CAS No. 1261683-90-2)

2-(Bromomethyl)-1-methyl-3-(trifluoromethyl)benzene, with the CAS number 1261683-90-2, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound is characterized by its unique structural features, including a bromomethyl group, a methyl group, and a trifluoromethyl group, all attached to a benzene ring. These functional groups endow the molecule with a range of chemical properties that make it an attractive starting material for various synthetic transformations and drug development processes.

The bromomethyl group in 2-(Bromomethyl)-1-methyl-3-(trifluoromethyl)benzene is particularly noteworthy due to its reactivity in nucleophilic substitution reactions. This functionality allows the compound to serve as a valuable intermediate in the synthesis of complex organic molecules, including those with potential therapeutic applications. The presence of the trifluoromethyl group further enhances the molecule's stability and lipophilicity, properties that are often desirable in drug candidates.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to modulate biological activity and improve pharmacokinetic profiles. The trifluoromethyl group in 2-(Bromomethyl)-1-methyl-3-(trifluoromethyl)benzene contributes to these advantages by increasing the molecule's metabolic stability and reducing its susceptibility to enzymatic degradation. This makes the compound an excellent candidate for the development of new drugs targeting various diseases, including cancer, neurological disorders, and infectious diseases.

The methyl group in 2-(Bromomethyl)-1-methyl-3-(trifluoromethyl)benzene also plays a crucial role in determining the compound's physical and chemical properties. The presence of this substituent can influence the molecule's conformational flexibility and electronic distribution, which are important factors in its reactivity and biological activity. Additionally, the methyl group can affect the compound's solubility and partitioning behavior, making it more suitable for specific applications in drug delivery systems.

Recent studies have explored the synthetic applications of 2-(Bromomethyl)-1-methyl-3-(trifluoromethyl)benzene in the context of developing novel therapeutic agents. For instance, researchers have utilized this compound as a building block in the synthesis of small molecules that target specific protein-protein interactions (PPIs) involved in disease pathways. The ability to fine-tune the structure of these molecules through strategic modifications has led to the identification of potent inhibitors with improved selectivity and reduced off-target effects.

In addition to its use in medicinal chemistry, 2-(Bromomethyl)-1-methyl-3-(trifluoromethyl)benzene has found applications in other areas of chemical research. For example, it has been employed as a ligand precursor in transition metal-catalyzed reactions, where its unique electronic properties facilitate efficient catalytic cycles. The compound's versatility as a synthetic intermediate has also been demonstrated in the preparation of functional materials with tunable properties for use in electronics and materials science.

The safety and handling of 2-(Bromomethyl)-1-methyl-3-(trifluoromethyl)benzene are important considerations for researchers working with this compound. While it is not classified as a hazardous material or controlled substance, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and working under well-ventilated conditions to minimize exposure risks.

In conclusion, 2-(Bromomethyl)-1-methyl-3-(trifluoromethyl)benzene (CAS No. 1261683-90-2) is a multifaceted organic compound with significant potential in various areas of chemical and pharmaceutical research. Its unique combination of functional groups makes it an attractive starting material for synthetic transformations and drug development processes. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in modern chemistry.